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Compound of Interest

Compound Name: 5-Bromo-6-chloronicotinic acid

Cat. No.: B186772

5-Bromo-6-chloronicotinic Acid: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of 5-Bromo-6-chloronicotinic acid. The information is curated for
researchers, scientists, and professionals involved in drug development and other scientific
endeavors.

Core Physical and Chemical Properties

5-Bromo-6-chloronicotinic acid is a halogenated derivative of nicotinic acid, a member of the
pyridinecarboxylic acid family. At room temperature, it typically presents as a white to off-white
or light yellow crystalline solid or powder.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 5-
Bromo-6-chloronicotinic acid.
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Property Value Source(s)
Molecular Formula CeH3BrCINO2 [2]
Molecular Weight 236.45 g/mol [2]
CAS Number 29241-62-1 [2]
Melting Point 166-168 °C [2]

Boiling Point (Predicted)

370.0 £ 42.0 °C at 760 mmHg [2]

Density (Predicted)

1.917 + 0.06 g/cm?3 [2]

pKa (Predicted)

2.85+0.10 2]

Solubility

Soluble in Methanol.[2]
Moderately soluble in
dimethylformamide (DMF),
dimethyl sulfoxide (DMSO),
and acetone. Limited solubility

in water.[1]

Appearance

White to light yellow powder or

crystal

Experimental Protocols

While specific experimental protocols for the determination of all physical properties of 5-

Bromo-6-chloronicotinic acid are not extensively detailed in publicly available literature,

standard laboratory procedures are applicable.

Synthesis of 5-Bromo-6-chloronicotinic acid

A common method for the synthesis of 5-Bromo-6-chloronicotinic acid involves the reaction

of 5-bromo-6-hydroxynicotinic acid.[2]

Materials:

e 5-bromo-6-hydroxynicotinic acid (10 g, 45 mmol)
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Tetramethylammonium chloride (5.4 g, 49 mmol)

Phosphorus oxychloride (20 mL) (Note: Some sources refer to phosphorus triclosan)[2]

Ice water

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

To a reaction flask, sequentially add 5-bromo-6-hydroxynicotinic acid, tetramethylammonium
chloride, and phosphorus oxychloride.[2]

o Heat the mixture to reflux and maintain for 3 hours.[2]

 After the reaction is complete, slowly pour the reaction mixture into ice water and stir
continuously for 2 hours.[2]

o Collect the precipitated solid by filtration.[2]

» Dissolve the solid in ethyl acetate (300 mL).[2]

e Dry the ethyl acetate solution with anhydrous sodium sulfate.[2]

o Remove the desiccant by filtration.[2]

o Concentrate the filtrate under reduced pressure to yield the target product.[2]

Characterization: The product can be characterized by *H NMR spectroscopy. In DMSO-ds, the
expected peaks are: 6 8.53 (d, J = 2.02 Hz, 1H), 8.85 (d, J = 2.02 Hz, 1H), 13.57 (s, 1H).[2]

General Protocol for Melting Point Determination

The melting point of 5-Bromo-6-chloronicotinic acid can be determined using a standard
capillary melting point apparatus.

Materials:
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» 5-Bromo-6-chloronicotinic acid sample

o Capillary tubes

e Melting point apparatus

Procedure:

Ensure the 5-Bromo-6-chloronicotinic acid sample is dry and finely powdered.
e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a steady rate (e.g., 1-2 °C per minute) when approaching the expected
melting point.

o Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes liquid. This range is the melting point.

Visualizations
Synthesis Workflow of 5-Bromo-6-chloronicotinic acid

The following diagram illustrates the key steps in the synthesis of 5-Bromo-6-chloronicotinic
acid from its precursor.

Click to download full resolution via product page

Synthesis Workflow Diagram
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Biological Activity and Signaling Pathways

Currently, there is a lack of peer-reviewed scientific literature detailing the specific biological
activities and mechanisms of action for 5-Bromo-6-chloronicotinic acid. While some
commercial suppliers suggest its use as an antibacterial agent or an immune system enhancer,
these claims are not substantiated by published research. Therefore, no signaling pathways
involving this compound can be described at this time. It is primarily characterized as a
biochemical reagent and an intermediate for the synthesis of other molecules in the
pharmaceutical and agrochemical industries.[2][4] Further research is required to elucidate its
potential biological targets and signaling pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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